(R)-2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride

Specification

• CAS No.: 1391490-20-2
• Molecular Formula: C11H13ClF3NO
• Molecular Weight: 267.68
• IUPAC Name: (2R)-2-[4-(trifluoromethoxy)phenyl]pyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C11H12F3NO.ClH/c12-11(13,14)16-9-5-3-8(4-6-9)10-2-1-7-15-10;/h3-6,10,15H,1-2,7H2;1H/t10-;/m1./s1
• Standard InChI Key: CQVGKBSZXQYCTD-HNCPQSOCSA-N
• SMILES: C1CC(NC1)C2=CC=C(C=C2)OC(F)(F)F.Cl

Introduction

(R)-2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride is a synthetic organic compound with a specific stereochemistry, indicated by the "R" configuration. It belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds containing nitrogen. The compound is characterized by the presence of a trifluoromethoxy group attached to a phenyl ring, which is further linked to a pyrrolidine moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Synthesis and Availability

The synthesis of (R)-2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride typically involves the formation of the pyrrolidine ring and the introduction of the trifluoromethoxyphenyl group. This compound is available from various chemical suppliers, often in high purity forms suitable for research and pharmaceutical applications.

Supplier	Purity	CAS Number	MDL Number
American Elements	High purity (up to 99.999%)	1391490-20-2	MFCD12910679
AChemBlock	95%	1185121-45-2	MFCD08456904

Potential Biological Activities

• Anticonvulsant Activity: Although not directly reported for this compound, related pyrrolidine derivatives have shown promising anticonvulsant effects, suggesting potential therapeutic applications.

• Pharmacokinetic Properties: The trifluoromethoxy group can influence the compound's solubility, permeability, and metabolic stability, which are crucial factors in drug development.

Safety and Handling

Handling (R)-2-(4-(Trifluoromethoxy)phenyl)pyrrolidine hydrochloride requires caution due to its potential hazards. The compound is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Hazard Statement	Precautionary Statement
H302, H315, H319, H335	P261, P305+P351+P338